1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one

Specification

• Molecular Formula: C25H26O4S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 3-(benzenesulfonyl)-1-(4-methoxyphenyl)-3-(4-propan-2-ylphenyl)propan-1-one
• Standard InChI: InChI=1S/C25H26O4S/c1-18(2)19-9-11-21(12-10-19)25(30(27,28)23-7-5-4-6-8-23)17-24(26)20-13-15-22(29-3)16-14-20/h4-16,18,25H,17H2,1-3H3
• Standard InChI Key: PKCYOUNAGCEAQK-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3

Introduction

Synthesis and Preparation

The synthesis of 1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one would likely involve a multi-step process, including the formation of the propan-1-one backbone and subsequent introduction of the phenylsulfonyl group. A common approach might involve:

• Condensation Reaction: To form the propan-1-one backbone.

• Sulfonylation Reaction: To introduce the phenylsulfonyl group.

python
# Example of a sulfonylation reaction in Python (simplified representation)
def sulfonylation(reactant, sulfonylating_agent):
    # Simulate the reaction
    product = reactant + sulfonylating_agent
    return product

# Example usage
reactant = "propan-1-one backbone"
sulfonylating_agent = "phenylsulfonyl chloride"
product = sulfonylation(reactant, sulfonylating_agent)
print("Product:", product)

Potential Applications

While specific applications of 1-(4-Methoxyphenyl)-3-[4-(methylethyl)phenyl]-3-(phenylsulfonyl)propan-1-one are not documented, compounds with similar structures have been explored for their biological activities. For instance, sulfonyl-containing compounds are known for their potential in medicinal chemistry, including anti-inflammatory and antimicrobial activities.

Potential Application	Description
Medicinal Chemistry	Potential for anti-inflammatory or antimicrobial activities
Organic Synthesis	Useful as an intermediate in the synthesis of more complex molecules